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Compound of Interest

Compound Name:
2-Chloro-5-(chloromethyl)-3-

methylpyridine

Cat. No.: B116299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a summary of available spectral data and synthetic

methodologies related to chloro-substituted methylpyridines, with a primary focus on providing

reference information for 2-Chloro-5-(chloromethyl)-3-methylpyridine. Due to a lack of

publicly available experimental spectral data for 2-Chloro-5-(chloromethyl)-3-methylpyridine,

this document presents a comprehensive overview of the closely related and well-characterized

compound, 2-Chloro-5-(chloromethyl)pyridine. This information is intended to serve as a

valuable resource for researchers engaged in the synthesis, characterization, and application

of related molecules in fields such as medicinal chemistry and materials science.

Physicochemical Properties
While specific experimental data for 2-Chloro-5-(chloromethyl)-3-methylpyridine is limited,

some basic molecular properties can be calculated. For reference, the properties of 2-Chloro-5-

(chloromethyl)pyridine are also provided.
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Property
2-Chloro-5-
(chloromethyl)-3-
methylpyridine

2-Chloro-5-
(chloromethyl)pyridine

Molecular Formula C₇H₇Cl₂N C₆H₅Cl₂N

Molecular Weight 176.04 g/mol 162.02 g/mol

CAS Number 150807-88-8 70258-18-3

Melting Point 58-62 °C 37-42 °C[1]

Boiling Point 269.4±35.0 °C (Predicted) Not Available

Spectral Data Reference: 2-Chloro-5-
(chloromethyl)pyridine
The following tables summarize the available spectral data for 2-Chloro-5-

(chloromethyl)pyridine, which can serve as a useful comparison for researchers working with its

3-methyl analog.

¹H NMR Spectral Data
Chemical Shift (ppm) Multiplicity Assignment

Data not explicitly available in

search results

¹³C NMR Spectral Data
Chemical Shift (ppm) Assignment

Data not explicitly available in search results

Mass Spectrometry Data
The NIST Mass Spectrometry Data Center provides GC-MS data for 2-Chloro-5-

(chloromethyl)pyridine.
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m/z Value Interpretation

161 Molecular Ion [M]⁺

128 [M-Cl]⁺

126 [M-HCl]⁺

Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Interpretation

Specific peak data not available in search

results

Experimental Protocols: Synthesis of Chloro-
Substituted Pyridines
While a specific protocol for 2-Chloro-5-(chloromethyl)-3-methylpyridine is not available,

several methods for the synthesis of the related compound, 2-Chloro-5-(chloromethyl)pyridine,

have been documented. These protocols typically involve the chlorination of a methylpyridine

precursor.

Example Protocol: Synthesis of 2-Chloro-5-
(chloromethyl)pyridine from 2-Chloro-5-
(hydroxymethyl)pyridine
This method involves the conversion of the hydroxymethyl group to a chloromethyl group using

thionyl chloride.

Materials:

2-Chloro-5-(hydroxymethyl)pyridine

Thionyl chloride

1,2-Dichloroethane
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Chloroform

Water

Sodium hydrogen carbonate

Activated carbon

Procedure:

A mixture of 70.3 g of 2-chloro-5-(hydroxymethyl)pyridine and 50 ml of 1,2-dichloroethane is

added dropwise to a mixture of 87.4 g of thionyl chloride and 100 ml of 1,2-dichloroethane

over 30 minutes on a water bath at 5-20 °C.

The resulting mixture is stirred at room temperature for 90 minutes.

The mixture is then refluxed for 4.5 hours.

The reaction mixture is concentrated.

The residue is diluted with 200 ml of chloroform and 60 ml of water.

20 g of sodium hydrogen carbonate is added in small portions with stirring.

The organic layer is separated, treated with activated carbon, and concentrated to yield 2-

chloro-5-(chloromethyl)pyridine as a yellow-brown solid.

Visualizations
The following diagrams illustrate key concepts related to the characterization and synthesis of

chloro-substituted methylpyridines.
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Hypothetical Synthetic Pathway for 2-Chloro-5-(chloromethyl)-3-methylpyridine

3,5-Dimethylpyridine

2-Chloro-3,5-dimethylpyridine

Chlorination

2-Chloro-5-(chloromethyl)-3-methylpyridine

Side-chain
Chlorination

Relationship between Structure and Expected Spectral Data

Chemical Structure

Expected Spectroscopic Signatures

2-Chloro-5-(chloromethyl)-3-methylpyridine
(C₇H₇Cl₂N)

¹H and ¹³C NMR:
- Aromatic protons
- Methyl protons

- Chloromethyl protons
- Quaternary carbons

determines

Mass Spectrometry:
- Molecular ion peak

- Fragmentation patterns
(loss of Cl, CH₂Cl)

exhibits

Infrared Spectroscopy:
- C-H stretching (aromatic, alkyl)

- C=C and C=N stretching (pyridine ring)
- C-Cl stretching

shows
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b116299?utm_src=pdf-body-img
https://www.benchchem.com/product/b116299?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/516910
https://www.benchchem.com/product/b116299#2-chloro-5-chloromethyl-3-methylpyridine-spectral-data
https://www.benchchem.com/product/b116299#2-chloro-5-chloromethyl-3-methylpyridine-spectral-data
https://www.benchchem.com/product/b116299#2-chloro-5-chloromethyl-3-methylpyridine-spectral-data
https://www.benchchem.com/product/b116299#2-chloro-5-chloromethyl-3-methylpyridine-spectral-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116299?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

